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CAS No.: 105782-53-4
Cat. No.: B033955

Get Quote

Executive Summary

The derivative Tetrakis(octadecylthio)tetrathiafulvalene (TTC18-TTF) represents a
benchmark in the design of organic semiconductors. Unlike its short-chain counterparts,
TTC18-TTF leverages the "Molecular Fastener" effect—a supramolecular phenomenon where
long alkyl chains (C18) interdigitate to enforce a rigid, high-mobility packing of the conductive
TTF cores.

This guide provides a rigorous analysis of the molecular architecture, crystal packing
mechanics, and thin-film processing protocols required to exploit TTC18-TTF for Organic Field-
Effect Transistors (OFETs) and conductive Langmuir-Blodgett (LB) films.

Part 1: Molecular Architecture & Conformation
The Core-Shell Duality

The TTC18-TTF molecule functions as a dual-zone system:
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e The Electronic Core: The central Tetrathiafulvalene (TTF) moiety serves as the charge
carrier highway. It is electron-rich (donor) and capable of reversible oxidation to stable cation
radicals (

) and dications (

).

e The Insulating Shell: Four octadecylthio (

) chains act as steric regulators.

Conformational Switching (Boat vs. Chair)

A critical design parameter is the flexibility of the central
bond and the
bonds.

e Short Chains (

): Derivatives often adopt a boat-like conformation due to steric hindrance, preventing
effective

overlap.

e Long Chains (

, including C18): The van der Waals forces between the long alkyl chains dominate, forcing
the molecule into a chair-like conformation. This flattens the central TTF core relative to the
stacking axis, enabling high-mobility transport.

Visualization of Functional Zones

The following diagram illustrates the functional segregation within the molecule.
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TTC18-TTF Molecular Architecture
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Figure 1: Functional decomposition of TTC18-TTF. The synergy between the redox-active core
and the alkyl 'fasteners' drives the material's bulk properties.

Part 2: Supramolecular Assembly & The Fastener

Effect
Crystal Packing Mechanism

TTC18-TTF crystallizes in a triclinic system (typically Space Group

). The packing is defined by Segregated Stacking, where TTF cores form conductive columns
separated by insulating alkyl regions.

The "Molecular Fastener" Effect

In derivatives with

, the alkyl chains do not merely act as spacers; they actively "zip" together.

e Mechanism: The alkyl chains of adjacent molecules interdigitate. The cumulative van der
Waals energy (

kcal/mol per
group) overcomes the steric repulsion of the core.

e Result: This compression reduces the intracolumnar
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distance to
(the van der Waals radius sum), significantly increasing the transfer integral (

) between molecules.
Visualization of Packing Dynamics

The Molecular Fastener Mechanism
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Figure 2: The 'Zipper' mechanism. Interdigitation of C18 chains compresses the TTF cores,
enhancing orbital overlap.

Part 3: Experimental Protocols
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Synthesis of TTC18-TTF

Causality: Direct coupling of thione precursors ensures high symmetry and purity, essential for
electronic grade materials.

Precursor: 4,5-bis(octadecylthio)-1,3-dithiole-2-thione.

Protocol:

Coupling: Dissolve precursor (2 eq.) in freshly distilled Triethyl Phosphite (
).
e Reaction: Heat to 120°C under Argon atmosphere for 3-5 hours.
o Note:
acts as both solvent and desulfurizing agent.

» Precipitation: Cool to room temperature. The product often precipitates due to the low
solubility of the C18 chains.

 Purification: Filter the solid. Wash with MeOH (to remove phosphite byproducts).
Recrystallize from Chlorobenzene or Hexane.

o Validation:

-NMR (check integration of

vs Core) and Elemental Analysis.

Langmuir-Blodgett (LB) Film Fabrication

Causality: The amphiphilic nature (hydrophobic chains vs polarizable core) allows precise
monolayer control at the air-water interface.
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Parameter Setting Rationale

Good solubility for spreading;
Solvent Chloroform or Benzene _ .
high volatility.

_ Prevents aggregation prior to
Concentration 0.5-1.0 mg/mL )
spreading.

Ultrapure Water ( Eliminates ionic impurities that

Subphase ] ]
) disrupt packing.

Ensures "Solid" phase packing
Target Pressure 20 - 25 mN/m )
without collapse.

Indicates defect-free Y-type

Transfer Ratio -
deposition.

Thin-Film Transistor (OFET) Fabrication Workflow
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Figure 3: OFET fabrication pipeline. OTS treatment is critical to match the surface energy of the
C18 chains.

Part 4: Electronic Characterization & Data

Interpretation
Charge Transport Metrics

When characterizing TTC18-TTF devices, the following metrics validate the "Fastener"

hypothesis:
o Mobility (

): Expect
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to

for thin films. Single crystals may exceed

» Anisotropy: Charge transport is highly anisotropic (1D). Mobility along the stacking axis (b-
axis) is orders of magnitude higher than perpendicular axes.

e Annealing Response: Post-deposition annealing at 60-80°C typically increases mobility by 2-
5X.

o Mechanism:[1] Annealing provides thermal energy for alkyl chains to re-organize into the
thermodynamically stable interdigitated state.

Structural Validation (XRD)

e Low Angle Peaks: Look for a series of
peaks corresponding to the long c-axis spacing (
for C18).

e High Angle Peaks: A peak at
(d ~3.6-3.8

) confirms the

stacking distance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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